Cas no 2229663-87-8 (4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine)

• Product Name: 4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine
• CAS No: 2229663-87-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6381894
• PubChem ID: 165880595
• Update Time: 2025-05-20

4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine
• 2229663-87-8
• EN300-1791999

• Inchi： 1S/C13H16N2/c1-10(14)6-7-11-4-3-5-13-12(11)8-9-15(13)2/h3-10H,14H2,1-2H3/b7-6+
• InChI Key： QTGJAFZFKKLPKN-VOTSOKGWSA-N
• SMILES： N1(C)C=CC2C(/C=C/C(C)N)=CC=CC1=2

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine

4-(1-Methyl-1H-indol-4-yl)but-3-en-2-amine: A Comprehensive Overview

4-(1-Methyl-1H-indol-4-yl)but-3-en-2-amine, identified by the CAS number 2229663-87-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The compound is characterized by a butenylamine backbone substituted with a methylindole group at the 4-position, which introduces both structural complexity and functional diversity.

The synthesis of 4-(1-methyl-1H-indol-4-yl)but-3-en-2-amine involves a series of carefully designed reactions, often leveraging modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the indole ring system, which is a critical component of this molecule. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective organocatalysis, to optimize the synthesis process. These methods not only enhance yield but also improve the enantiomeric purity of the final product, which is crucial for biological studies.

In terms of chemical properties, 4-(1-methylindolyl)butenylamine exhibits interesting behavior under different reaction conditions. For instance, its reactivity towards electrophilic substitution on the indole ring has been extensively studied. Recent findings suggest that the presence of the methyl group at position 1 significantly influences the electronic environment of the indole ring, making it more susceptible to certain types of electrophiles. This property has implications for its use in designing bioactive molecules with specific reactivity profiles.

The biological activity of CAS No. 2229663878 has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to modulate key signaling pathways involved in inflammation has been highlighted in several preclinical models. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The application of computational chemistry tools has further enriched our understanding of this compound's properties. Molecular docking studies have revealed that 4-(1-methylindolyl)butenylamine interacts favorably with several protein targets associated with inflammatory and oncogenic processes. These insights are valuable for guiding further optimization efforts aimed at enhancing its pharmacokinetic and pharmacodynamic profiles.

In conclusion, 4-(1-methylindolyl)butenylamine (CAS No. 2229663878) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological activities and synthetic accessibility, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.